Cas no 1918410-25-9 (ethyl 3-chloro-4,7,8,12-tetraazatricyclo[7.4.0.02,?]trideca-1,3,5,8-tetraene-12-carboxylate)

• Product Name: ethyl 3-chloro-4,7,8,12-tetraazatricyclo[7.4.0.02,?]trideca-1,3,5,8-tetraene-12-carboxylate
• CAS No: 1918410-25-9
• MF: C₁₂H₁₃ClN₄O₂
• MW: 280.71022105217
• CID: 5172590
• PubChem ID: 75481039
• Update Time: 2025-07-15

ethyl 3-chloro-4,7,8,12-tetraazatricyclo[7.4.0.02,?]trideca-1,3,5,8-tetraene-12-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrido[4',3':3,4]pyrazolo[1,5-a]pyrazine-2(1H)-carboxylic acid, 10-chloro-3,4-dihydro-, ethyl ester
• Ethyl 10-chloro-3,4-dihydropyrido[4',3':3,4]pyrazolo[1,5-a]pyrazine-2(1H)-carboxylate
• ethyl 3-chloro-4,7,8,12-tetraazatricyclo[7.4.0.02,?]trideca-1,3,5,8-tetraene-12-carboxylate

• Inchi： 1S/C12H13ClN4O2/c1-2-19-12(18)16-5-3-9-8(7-16)10-11(13)14-4-6-17(10)15-9/h4,6H,2-3,5,7H2,1H3
• InChI Key： DPNXHQXILLFZRO-UHFFFAOYSA-N
• SMILES： C12=C3CN(C(OCC)=O)CCC3=NN1C=CN=C2Cl

Additional information on ethyl 3-chloro-4,7,8,12-tetraazatricyclo[7.4.0.02,?]trideca-1,3,5,8-tetraene-12-carboxylate

Research Brief on Ethyl 3-chloro-4,7,8,12-tetraazatricyclo[7.4.0.02,?]trideca-1,3,5,8-tetraene-12-carboxylate (CAS: 1918410-25-9)

The compound ethyl 3-chloro-4,7,8,12-tetraazatricyclo[7.4.0.02,?]trideca-1,3,5,8-tetraene-12-carboxylate (CAS: 1918410-25-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in the development of novel heterocyclic compounds. The tetraazatricyclic core of the molecule presents a rigid framework that can be exploited for selective interactions with biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced synthetic methodologies, including multi-component reactions and catalytic cyclization, to optimize the yield and purity of this compound.

In vitro and in vivo evaluations have demonstrated promising biological activities for ethyl 3-chloro-4,7,8,12-tetraazatricyclo[7.4.0.02,?]trideca-1,3,5,8-tetraene-12-carboxylate. Notably, the compound has shown inhibitory effects against key kinases implicated in cancer progression, such as PI3K and mTOR. Additionally, preliminary data suggest its potential as an anti-inflammatory agent, with significant suppression of pro-inflammatory cytokines observed in murine models. These findings position the compound as a candidate for further preclinical development.

Structural-activity relationship (SAR) studies have been conducted to elucidate the critical pharmacophoric elements of the molecule. The chloro substituent at the 3-position and the ethyl carboxylate group at the 12-position have been identified as key modulators of bioactivity. Computational docking simulations have further revealed that these functional groups facilitate hydrogen bonding and hydrophobic interactions with target proteins, enhancing binding affinity and selectivity.

Despite these advancements, challenges remain in the optimization of the compound's pharmacokinetic properties, including solubility and metabolic stability. Current research efforts are directed toward derivatization strategies to improve these parameters while retaining the compound's biological efficacy. Collaborative initiatives between academic and industrial laboratories are underway to accelerate the translation of this molecule into clinical candidates.

In conclusion, ethyl 3-chloro-4,7,8,12-tetraazatricyclo[7.4.0.02,?]trideca-1,3,5,8-tetraene-12-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Its multifaceted biological activities and modifiable structure offer ample opportunities for innovation in drug discovery. Future studies should focus on comprehensive toxicological assessments and formulation development to bridge the gap between bench research and clinical application.